molecular formula C20H22N4O4S B2451112 4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide CAS No. 1021109-03-4

4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide

Cat. No. B2451112
CAS RN: 1021109-03-4
M. Wt: 414.48
InChI Key: OUUNOQICPJZBMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H22N4O4S and its molecular weight is 414.48. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Spectroscopic and Photophysicochemical Properties

A study explored the synthesis and characterization of zinc(II) phthalocyanine substituted with benzenesulfonamide units containing Schiff base, highlighting its potential as a photosensitizer in photodynamic therapy. This therapy is an effective alternative in cancer treatment due to its good solubility, monomeric species, and favorable fluorescence and photostability properties (Öncül, Öztürk, & Pişkin, 2022).

2. Antimicrobial and Anticancer Activity

Research on Co(II) and Ni(II) complexes involving variants of benzenesulfonamide has shown promising results in antimicrobial and anticancer activities. These complexes demonstrated significant efficacy against various strains of microbes and human cancer cell lines, indicating their potential in medical applications (Gomathi & Selvameena, 2018), (Vellaiswamy & Ramaswamy, 2017).

3. Synthesis and Structural Studies

The synthesis and structural investigation of compounds related to benzenesulfonamide have been extensively studied. These studies provide valuable insights into the molecular and supramolecular structures of these compounds, contributing to the understanding of their chemical properties and potential applications in various fields (Jacobs, Chan, & O'Connor, 2013).

4. Kinase Inhibitory Activity

A series of compounds derived from benzenesulfonamide were designed as selective kinase inhibitors. These compounds showed strong inhibitory activity against specific kinase enzymes and demonstrated therapeutic effects in certain health conditions, suggesting their potential in drug development (Chang et al., 2017).

properties

IUPAC Name

4-ethoxy-N-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H22N4O4S/c1-2-28-17-4-6-18(7-5-17)29(26,27)22-12-3-15-24-20(25)9-8-19(23-24)16-10-13-21-14-11-16/h4-11,13-14,22H,2-3,12,15H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OUUNOQICPJZBMA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)S(=O)(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H22N4O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

414.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-ethoxy-N-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.